Cas no 1805420-67-0 (Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate
• CAS No: 1805420-67-0
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4894046
• Update Time: 2025-06-25

Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-8(16)5-7-4-6(2)15-10(9(7)14)11(12)13/h4,11H,3,5H2,1-2H3
• InChI Key： UQGQYWJTWRQVAI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate

Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate (CAS No: 1805420-67-0)

Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate, with the CAS registry number 1805420-67-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a methyl group, along with an ethyl acetate moiety attached at the 4-position of the pyridine ring.

The synthesis of Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and iodination. The compound's structure has been optimized to explore its potential applications in drug discovery and as a precursor for advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique substitution pattern on the pyridine ring makes it an attractive candidate for targeting specific biological pathways. For instance, researchers have investigated its ability to modulate enzyme activity and its potential as an anti-inflammatory or anti-cancer agent.

In addition to its medicinal applications, Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate has also been explored for its role in materials science. The compound's electronic properties, influenced by the electron-withdrawing groups on the pyridine ring, make it a promising candidate for use in organic electronics and optoelectronic devices.

The compound's stability and reactivity have been extensively studied under various conditions. Its thermal stability is remarkable, allowing it to be used in high-temperature reactions without degradation. Furthermore, its reactivity towards nucleophiles and electrophiles has been leveraged in the synthesis of more complex molecules.

From an environmental perspective, the synthesis and application of Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate have been evaluated for their eco-friendliness. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, Ethyl 2-(difluoromethyl)-3-iodo-6-methylpyridine-4-acetate (CAS No: 1805420-67) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development.